Cas no 1805170-96-0 (4-Fluoro-6-methylnicotinonitrile)

• Product Name: 4-Fluoro-6-methylnicotinonitrile
• CAS No: 1805170-96-0
• MF: C₇H₅FN₂
• MW: 136.126404523849
• CID: 4903482
• Update Time: 2025-10-31

4-Fluoro-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-methylnicotinonitrile

• Inchi： 1S/C7H5FN2/c1-5-2-7(8)6(3-9)4-10-5/h2,4H,1H3
• InChI Key： NYJZAUYUMCFZPG-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.1
• Topological Polar Surface Area: 36.7

Additional information on 4-Fluoro-6-methylnicotinonitrile

Introduction to 4-Fluoro-6-methylnicotinonitrile (CAS No. 1805170-96-0)

4-Fluoro-6-methylnicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805170-96-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and metabolic disorders. The presence of both a fluoro substituent and a nitrile group imparts unique electronic and steric properties, making it a valuable building block for drug discovery programs.

The fluorine atom at the 4-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the nitrile group at the 6-position introduces reactivity that allows for further functionalization, enabling chemists to explore diverse chemical space. These structural features have made 4-fluoro-6-methylnicotinonitrile a subject of extensive research in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated heterocycles due to their broad spectrum of biological activities. Studies have demonstrated that fluorine substitution can modulate enzyme binding affinities, alter metabolic pathways, and improve pharmacokinetic profiles. For instance, fluorinated pyridines have been shown to enhance binding to G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The incorporation of fluorine into these molecules often leads to improved selectivity and duration of action, making them attractive candidates for clinical development.

Research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the potential of 4-fluoro-6-methylnicotinonitrile as a scaffold for developing treatments against neurological disorders. One notable area of investigation has been its application in the synthesis of compounds that interact with neurotransmitter receptors. The unique electronic properties conferred by the fluoro and nitrile groups allow for precise tuning of receptor binding interactions, which is essential for achieving high efficacy with minimal side effects.

Moreover, the methylnicotinonitrile moiety has been explored for its role in modulating enzyme activity. For example, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammation and pain signaling. The combination of fluorine, methyl, and nitrile substituents provides a rich chemical framework for designing molecules with tailored biological activities. This has led to several patents being filed by pharmaceutical companies aiming to leverage this scaffold for next-generation therapeutics.

The synthesis of 4-fluoro-6-methylnicotinonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired structure efficiently. These synthetic strategies not only facilitate access to this intermediate but also demonstrate the broader applicability of fluorinated pyridines in medicinal chemistry.

In conclusion, 4-fluoro-6-methylnicotinonitrile (CAS No. 1805170-96-0) represents a promising compound with significant potential in drug discovery. Its unique structural features—particularly the presence of a fluoro substituent, a methyl group, and a nitrile moiety—make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are likely to play an increasingly important role in the next wave of pharmaceutical innovation.